Cas no 24916-90-3 (Dexamethasone 9,11-epoxide)
Dexamethasone 9,11-epoxide, a compound from patents cn 106520896 A and Ru 2532902 C1, is an intermediate for the preparation of dexamethasone

Dexamethasone 9,11-epoxide structure
Product Name:Dexamethasone 9,11-epoxide
CAS No:24916-90-3
Molecular Formula:C22H28O5
Molecular Weight:372.45472
CID:52590
PubChem ID:11143226
Dexamethasone 9,11-epoxide Properties
Names and Identifiers
-
- (9b,11b,16a)-9,11-Epoxy-17,21-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione
- 9,11b-Epoxy-17,21-dihydroxy-16a-methyl-9b-pregna-1,4-diene-3,20-dione
- Dexamethasone 9,11-Epoxide
- 16-beta Methyl Epoxide
- 16α-Methyl Epoxide
- 8DM
- 16α-methyl-epoxide
- 16-β Methyl Epoxide
- 16-Alpha Methyl Epoxide
- CS-6951
- NS00084484
- D97367
- (4aS,4bS,5aS,6aS,7R,8R,9aS,9bS)-7-Hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one
- Q27258856
- (1S,2S,10S,11S,13R,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
- 9 beta ,11 beta -Epoxy-17,21-dihydroxy-16 alpha -methylpregna-1,4-diene-3,20-dione
- 9beta,11beta-Epoxy-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
- 9.BETA.-PREGNA-1,4-DIENE-3,20-DIONE, 9,11.BETA.-EPOXY-17,21-DIHYDROXY-16.ALPHA.-METHYL-
- 9.BETA.,11.BETA.-EPOXY-17,21-DIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
- 16-Alpha-Methylepoxide
- HY-N0348
- EC 246-529-2
- (1S,2S,10S,11S,13R,14R,15S,17S)-14-HYDROXY-14-(2-HYDROXYACETYL)-2,13,15-TRIMETHYL-18-OXAPENTACYCLO[8.8.0.0(1),(1)?.0(2),?.0(1)(1),(1)?]OCTADECA-3,6-DIEN-5-ONE
- MOMETASONE FUROATE IMPURITY L [EP IMPURITY]
- AKOS015895224
- UNII-45O198JS6W
- Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9beta,11beta,16alpha)-
- DEXAMETHASONE IMPURITY D [EP IMPURITY]
- A-Epoxy-17,21-dihydroxy-16
- PREGNA-1,4-DIENE-3,20-DIONE, 9,11-EPOXY-17,21-DIHYDROXY-16-METHYL-, (9.BETA.,11.BETA.,16.ALPHA.)-
- Dexamethasone Imp. D (EP); 17,21-Dihydroxy-16alpha-methyl-9beta,11beta-epoxypregna-1,4-diene-3,20-dione; 9beta,11beta-Epoxy-17,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione; Dexamethasone 9,11-Epoxide; Dexamethasone Impurity D; Mometasone Furoate Impurity L
- 45O198JS6W
- AMY14575
- A,11
- 9
- (1S,2S,10S,11S,13R,14R,15S,17R)-14-Hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
- AS-80742
- GBDXNHBVYAMODG-QDBZYVRYSA-N
- 9beta,11beta-epoxy-17alpha,21-dihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
- SCHEMBL5261130
- DTXSID10862499
- 24916-90-3
- AC-1550
- 16alpha-Methylepoxide
- A817550
- A-methylpregna-1,4-diene-3,20-dione
- EINECS 246-529-2
- 9,11beta-Epoxy-17,21-dihydroxy-16alpha-methyl-9beta-pregna-1,4-diene-3,20-dione
- DEXAMETHASONE IMPURITY D (EP IMPURITY)
- 9BETA-PREGNA-1,4-DIENE-3,20-DIONE, 9,11BETA-EPOXY-17,21-DIHYDROXY-16ALPHA-METHYL-
- MOMETASONE FUROATE IMPURITY L (EP IMPURITY)
-
- MDL: MFCD07782140
- InChIKey: GBDXNHBVYAMODG-QDBZYVRYSA-N
- Inchi: 1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15+,16+,18-,19+,20+,21+,22-/m1/s1
- SMILES: C[C@@]12[C@](C(CO)=O)(O)[C@H](C)C[C@@]1([H])[C@]3([H])CCC4=CC(C=C[C@]4(C)[C@]3(O5)[C@]5([H])C2)=O
Computed Properties
- Exact Mass: 372.19400
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 2
- Monoisotopic Mass: 372.19367399g/mol
- Heavy Atom Count: 27
- Complexity: 814
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2
- Topological Polar Surface Area: 87.1Ų
Experimental Properties
- LogP: 1.96410
- PSA: 87.13000
- Refractive Index: 1.61
- Boiling Point: 564.9±50.0 °C at 760 mmHg
- Melting Point: 230-235°C
- Flash Point: 198 ºC
- Solubility: 生物体外In Vitro:DMSO溶解度≥ 150 mg/mL(402.74 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- Color/Form: No data available
- Density: 1.32
Dexamethasone 9,11-epoxide Security Information
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Signal Word:Warning
Dexamethasone 9,11-epoxide Customs Data
- HS CODE:2937290090
- Customs Data:
China Customs Code:
2937290090
Dexamethasone 9,11-epoxide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002QBH-10mg |
Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9β,11β,16α)- |
24916-90-3 | 99% | 10mg |
$102.00 | 2024-05-21 | |
A2B Chem LLC | AB26621-100mg |
Pregna-1,4-diene-3,20-dione |
24916-90-3 | ≥98% | 100mg |
$61.00 | 2024-04-20 | |
Aaron | AR002QJT-1g |
Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9β,11β,16α)- |
24916-90-3 | 98% | 1g |
$5.00 | 2025-01-21 | |
Crysdot LLC | CD11159171-5g |
Pregna-1,4-diene-3,20-dione |
24916-90-3 | 97% | 5g |
$75 | 2024-07-19 | |
DC Chemicals | DC9097-1 g |
8DM |
24916-90-3 | >98% | 1g |
$300.0 | 2022-03-01 | |
eNovation Chemicals LLC | Y1055101-100g |
Pregna-1,4-diene-3,20-dione, 9,11-epoxy-17,21-dihydroxy-16-methyl-, (9,11,16)- |
24916-90-3 | 98+% | 100g |
$335 | 2022-09-08 | |
Key Organics Ltd | AS-80742-25g |
(1S,2S,10S,11S,13R,14R,15S,17S)-14-hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.0¹,¹⁷.0²,⁷.0¹¹,¹⁵]octadeca-3,6-dien-5-one |
24916-90-3 | >97% | 25g |
£107.00 | ||
MedChemExpress | HY-N0348-10mM*1mLinDMSO |
Dexamethasone 9,11-epoxide |
24916-90-3 | 99.30% | 10mM*1mLinDMSO |
¥550 | 2023-07-26 | |
TRC | D298795-100mg |
Dexamethasone 9,11-Epoxide |
24916-90-3 | 100mg |
$ 74.00 | 2023-09-08 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M829834-500mg |
16-beta Methyl Epoxide |
24916-90-3 | 98% | 500mg |
¥1,522.80 | 2022-09-01 |
Dexamethasone 9,11-epoxide Suppliers
HU BEI SHI SHUN Biotechnology Co., Ltd.
(CAS:24916-90-3)
MR./MRS.:ZHENG YU HAN
Phone:15107128801
Email:1400818899@qq.com
HU BEI YANG XIN YI YAO Technology Co., Ltd.
(CAS:24916-90-3)
MR./MRS.:XIONG LEI
Phone:13092795037
Email:3003473323@qq.com
MING LONG ( XIAN NING ) YI YAO Co., Ltd.
(CAS:24916-90-3)
MR./MRS.:ZHOU JING LI
Phone:18771307593
Email:3957308993@qq.com
WuHan Dong Kang Yuan technology co., LTD
(CAS:24916-90-3)
MR./MRS.:CAI JING LI
Phone:15377658509
Email:2851686519@qq.com
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
(CAS:24916-90-3)
MR./MRS.:WANG JING LI
Phone:13207195831
Email:wjyxxjl@foxmail.com
HU BEI YAO SHUO QUAN HUA GONG Co., Ltd.
(CAS:24916-90-3)
MR./MRS.:WU JING LI
Phone:18971238634
Email:2189484023@qq.com
Shanghai Click Biotech Co., Ltd
(CAS:24916-90-3)
MR./MRS.:WEN JING LI
Phone:18721102763
Email:click@click-biotech.com
Wuhan DCSK Chemical Reagent Co., LTD
(CAS:24916-90-3)
MR./MRS.:WANG NV SHI
Phone:13545255233
Email:2851686513@qq.com
Dexamethasone 9,11-epoxide Related Literature
-
Jie Zhang,Jianming Geng,Guiming Zheng,Jingcao Dai,Zhiyong Fu Chem. Commun., 2014,50, 7326-7328
-
Jun-Sik Sin,Hak-Chol Pak,Chung-Sik Sin Phys. Chem. Chem. Phys., 2016,18, 26509-26518
-
A. Cano,Paul Arévalo,F. Jurado Sustainable Energy Fuels, 2021,5, 1548-1566
-
Yuling Yang,Hao Chen,Xiaomei Wang,Xinyang Wang,An Li,Jun Xie,Wenjun Yi,Lijun Li,Congshan Zhou New J. Chem., 2023,47, 9575-9584
-
Ana Paula Picolo,Itamar Luís Gonçalves,Everson Adelmo Pasquali,Albanin Aparecida Mielniczki-Pereira,Alice Teresa Valduga Sustainable Food Technol., 2023,1, 73-78
-
Raghavendra Prasad,Narjes Gorjizadeh,Ravindra Rajarao,Veena Sahajwalla,Badekai Ramachandra Bhat RSC Adv., 2015,5, 44792-44799
-
Chaitanya Dongre,Markus Pollnau,Hugo J. W. M. Hoekstra Analyst, 2011,136, 1248-1251
-
9. Back cover
-
Michael Walter,Hannu Häkkinen Phys. Chem. Chem. Phys., 2006,8, 5407-5411
Related Categories
- Solvents and Organic Chemicals Organic Compounds
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:24916-90-3)Dexamethasone 9,11-epoxide

Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:24916-90-3)Dexamethasone 9,11-epoxide

Purity:99%/99%
Quantity:200mg/500mg
Price($):157.0/249.0